ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate

• IUPAC Name: ethyl 3-amino-4-(benzylcarbamoyl)-5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H18N2O3S/c1-3-21-16(20)14-13(17)12(10(2)22-14)15(19)18-9-11-7-5-4-6-8-11/h4-8H,3,9,17H2,1-2H3,(H,18,19)
• InChI Key: JIMBXOAXBCUXGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)C)C(=O)NCC2=CC=CC=C2)N
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

Ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields, including medicine, agriculture, and industry. This compound is known for its unique properties, including its ability to inhibit certain enzymes and its potential as a building block for the synthesis of new drugs.

Mechanism of Action

The mechanism of action of ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes. For example, this compound has been shown to inhibit histone deacetylases, which are involved in the regulation of gene expression and have been implicated in various diseases, including cancer. Additionally, ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate has been shown to inhibit carbonic anhydrases, which are involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate are still being studied. However, it is known that this compound has the potential to affect various physiological processes, including gene expression, cell proliferation, and metabolism. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate in lab experiments is its potential as an inhibitor of certain enzymes, which can be useful in studying the role of these enzymes in various physiological processes and diseases. Additionally, this compound has the potential to serve as a building block for the synthesis of new drugs. However, one limitation of using this compound in lab experiments is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are numerous future directions for research on ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate. For example, further studies are needed to fully understand the mechanism of action of this compound and its potential as an inhibitor of various enzymes. Additionally, research is needed to explore the potential applications of this compound in the development of new drugs for various diseases, including cancer. Finally, further studies are needed to explore the potential toxicity of this compound and its safety for use in humans.

Synthesis Methods

The synthesis of ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate involves the reaction of 3-amino-4-[(benzylamino)carbonyl]-5-methylthiophene-2-carboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine. The reaction is performed under reflux conditions, and the resulting product is purified by column chromatography.

Scientific Research Applications

The potential applications of ethyl 3-amino-4-[(benzylamino)carbonyl]-5-methyl-2-thiophenecarboxylate in scientific research are numerous. This compound has been studied for its potential as an inhibitor of certain enzymes, including histone deacetylases and carbonic anhydrases, which are involved in various physiological processes. It has also been investigated as a potential building block for the synthesis of new drugs, particularly in the field of cancer research.